1-(2,4-Difluorophenyl)cyclopentan-1-amine
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Overview
Description
The compound 1-(2,4-Difluorophenyl)cyclopentan-1-amine is not directly mentioned in the provided papers. However, the papers do discuss related compounds and reactions that can provide insight into the chemical behavior and properties of similar structures. For instance, primary amine organocatalysts, which share a functional group with the compound , are explored for their role in asymmetric aldol reactions, indicating the potential reactivity of the amine group in various chemical contexts .
Synthesis Analysis
The synthesis of primary amine organocatalysts, which may be structurally related to this compound, involves natural primary amino acids and is performed in two steps . This suggests that a similar approach could potentially be applied to synthesize the compound of interest, although the specific details would depend on the unique structural requirements of the difluorophenyl and cyclopentan-1-amine moieties.
Molecular Structure Analysis
While the molecular structure of this compound is not analyzed in the provided papers, the discussion of primary amine organocatalysts and their interaction with cocatalysts like 2,4-dinitrophenol implies that the molecular structure of amines can significantly influence their catalytic activity and selectivity . Additionally, the reaction of amino cyclopropenium ions with diketones leading to cyclopentadienols suggests that the presence of an amino group can direct certain ring-opening reactions .
Chemical Reactions Analysis
The primary amine organocatalysts mentioned in the papers are used to catalyze asymmetric aldol reactions, which are fundamental carbon-carbon bond-forming reactions in organic synthesis . The reactivity of the amino group in these catalysts is enhanced by the presence of a cocatalyst, indicating that this compound could also participate in similar reactions under the right conditions. Furthermore, the regioselective ring-opening of aminocyclopropene intermediates to form cyclopentadienols demonstrates the potential for complex transformations involving amino groups .
Physical and Chemical Properties Analysis
The papers do not provide direct information on the physical and chemical properties of this compound. However, the synthesis and structural analysis of acyclic sulfur-nitrogen compounds, including those with sulfonylamine groups, offer some perspective on how substituents can affect molecular properties such as bond lengths and electron delocalization . This could be extrapolated to suggest that the difluorophenyl group in the compound of interest may influence its acidity, reactivity, and overall stability.
Scientific Research Applications
Enantioselective Organocatalysis
Research by Da et al. (2009) highlighted the application of primary amine organocatalysts, related to 1-(2,4-Difluorophenyl)cyclopentan-1-amine, in asymmetric aldol reactions. The study demonstrated how 2,4-dinitrophenol (DNP) could dramatically improve the enantioselectivities and activities of these catalysts, which were initially inefficient. This advancement is significant for cost-effective and environmentally beneficial synthesis in organic chemistry (Da et al., 2009).
Catalytic Amination Processes
Feuerstein et al. (2001) discussed the application of a tetraphosphine/palladium system, which is closely related to this compound, in the catalytic amination of allyl acetates. The study revealed high yields and significant acceleration of the catalytic process, demonstrating the potential of such systems in industrial chemical synthesis (Feuerstein et al., 2001).
Synthesis of Amine Derivatives
Jiang et al. (2020) explored the use of a similar compound, N,N′-Bis(3,5-dimethoxyphenyl)cyclopentane-1,1-dicarboxamide, in copper-catalyzed amination of aryl halides. This process efficiently produced various primary (hetero)aryl amines under mild conditions, highlighting the relevance of this compound derivatives in medicinal chemistry and material science (Jiang et al., 2020).
Applications in Organic Electronics
Li et al. (2012) synthesized novel 2,4-difluorophenyl-functionalized arylamine compounds for use in organic light-emitting devices. These compounds, including triphenylamine derivatives, demonstrated efficient hole-injecting/hole-transporting properties, indicating the utility of this compound derivatives in the development of electronic devices (Li et al., 2012).
Safety and Hazards
The compound is classified as dangerous, with hazard statements indicating that it is harmful if swallowed (H302), may cause an allergic skin reaction (H317), and may cause damage to organs through prolonged or repeated exposure (H373) . It is also toxic to aquatic life with long-lasting effects (H411) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and contact with skin, as well as wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
1-(2,4-difluorophenyl)cyclopentan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2N/c12-8-3-4-9(10(13)7-8)11(14)5-1-2-6-11/h3-4,7H,1-2,5-6,14H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYAZOLKGTMSJIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=C(C=C(C=C2)F)F)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1340120-25-3 |
Source
|
Record name | 1-(2,4-difluorophenyl)cyclopentan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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